BENGHE Foundational & Exploratory

Check Availability & Pricing

Health and Safety Data for 5-Br-PADAP: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-(5-Bromo-2-pyridylazo)-5-
Compound Name:
(diethylamino)phenol

Cat. No.: B081810

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for 2-
(5-Bromo-2-pyridylazo)-5-diethylaminophenol (5-Br-PADAP). It is intended for informational
purposes for a technical audience and should not be considered a substitute for a
comprehensive Safety Data Sheet (SDS). All laboratory work should be conducted in
accordance with institutional safety protocols and after consulting the most recent SDS
provided by the supplier.

Introduction

2-(5-Bromo-2-pyridylazo)-5-diethylaminophenol, commonly known as 5-Br-PADAP, is a
pyridylazo dye used as a sensitive chromogenic reagent in spectrophotometric and colorimetric
analysis of various metal ions.[1][2] Its utility in analytical chemistry necessitates a thorough
understanding of its health and safety profile to ensure safe handling and mitigate potential
risks in a research and development setting. This guide provides an in-depth overview of the
available toxicological data, hazard classifications, and recommended safety procedures.

Hazard Identification and Classification

5-Br-PADARP is classified as a hazardous substance. The primary hazards identified from
available Safety Data Sheets are skin and eye irritation.[3]
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GHS Hazard Statements

e H315: Causes skin irritation.[3]

e H319: Causes serious eye irritation.[3]

GHS Precautionary Statements

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P332 + P313: If skin irritation occurs: Get medical advice/attention.[3]

o P337 + P313: If eye irritation persists: Get medical advice/attention.[3]

Toxicological Data

Comprehensive quantitative toxicological data for 5-Br-PADAP is limited in publicly available
literature. The following tables summarize the available information.

Acute Toxicity

No specific LD50 (median lethal dose) or LC50 (median lethal concentration) values for 5-Br-
PADAP were found in the reviewed literature. One Safety Data Sheet for a solution containing
5-Br-PADAP provided an oral LD50 for the solvent, but not for 5-Br-PADAP itself. The
toxicological properties have not been fully investigated.[3]

Route of Exposure Test Species Value (LD50/LC50) Reference
Oral Not available Data not available
Dermal Not available Data not available
Inhalation Not available Data not available
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Irritation and Corrosivity

5-Br-PADAP is confirmed to be a skin and eye irritant.[3]

Endpoint Result Classification Reference

Skin Irritation Causes skin irritation Category 2 [3]

o Causes serious eye
Eye Irritation o Category 2A [3]
irritation

Sensitization

Data regarding the potential for skin or respiratory sensitization by 5-Br-PADAP is not available.

Genotoxicity and Carcinogenicity

Specific studies on the genotoxicity or carcinogenicity of 5-Br-PADAP were not identified.
However, some azo dyes are known to have genotoxic potential, often following metabolic
activation.[4][5][6] Reductive cleavage of the azo bond can lead to the formation of aromatic
amines, some of which are known mutagens and carcinogens.[5][7] Oxidative metabolism can
also lead to the formation of reactive intermediates that can bind to DNA.[6]

Endpoint Result Reference
Germ Cell Mutagenicity Data not available [3]
Carcinogenicity Data not available [3]

Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of 5-Br-PADAP are not
available in the public domain. The following represents a generalized protocol for assessing
skin and eye irritation based on OECD guidelines, which would be the standard approach for
such an evaluation.
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In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (OECD TG 439)

This in vitro method is a widely accepted alternative to traditional animal testing for skin

irritation.

Principle: The test assesses the ability of a chemical to induce cytotoxicity in a reconstructed

human epidermis model. Cell viability is measured by the enzymatic conversion of a vital dye

(e.g., MTT) into a colored product, which is quantified spectrophotometrically. A reduction in cell

viability below a certain threshold indicates an irritant potential.

Methodology:

Tissue Culture: Reconstructed human epidermis tissue units are cultured to the appropriate
stage of differentiation.

Chemical Exposure: A defined amount of the test chemical (5-Br-PADAP) is applied topically
to the surface of the epidermis model.

Incubation: The tissues are incubated for a specified period (e.g., 60 minutes).
Washing: The test chemical is thoroughly washed from the tissue surface.

Post-incubation: The tissues are transferred to fresh medium and incubated for a further
period (e.g., 42 hours) to allow for the development of cytotoxic effects.

Viability Assessment: The tissues are incubated with a vital dye (e.g., MTT). The amount of
formazan produced is quantified by measuring its optical density, which is proportional to the
percentage of viable cells.

Data Analysis: The mean percentage of viable cells for the test chemical is compared to the
negative control. A mean viability of < 50% is classified as irritant (Category 2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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